Cas no 108257-41-6 (5-Methylimidazole-4-carbonitrile)

5-Methylimidazole-4-carbonitrile is a heterocyclic organic compound featuring a nitrile group at the 4-position and a methyl substituent at the 5-position of the imidazole ring. This structure makes it a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of active ingredients and specialty chemicals. Its nitrile functionality allows for further derivatization, enabling the formation of amides, carboxylic acids, or other heterocyclic systems. The compound’s stability and reactivity under controlled conditions make it suitable for use in multi-step synthetic routes. It is commonly employed in research and industrial applications requiring precise molecular modifications for target molecule development.

5-Methylimidazole-4-carbonitrile structure

108257-41-6 structure

Product Name:5-Methylimidazole-4-carbonitrile

CAS No:108257-41-6

MF:C₅H₅N₃

MW:107.113300085068

MDL:MFCD19219933

CID:877438

PubChem ID:21793339

Update Time:2025-05-28

5-Methylimidazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 5-Methyl-1H-imidazole-4-carbonitrile
- 4-CYANOIMIDAZOLE
- 4-Methyl-5-cyanoimidazole
- 5-Methylimidazole-4-carbonitrile
- 1H-IMidazole-4-carbonitrile, 5-Methyl-
- FCH954796
- 1H-Imidazole-5-carbonitrile, 4-methyl-
- SY035699
- AX8211880
- DB-124032
- MFCD19219933
- SCHEMBL4345473
- AC2082
- AKOS025394131
- CS-0279419
- CS-12016
- EN300-3186674
- 108257-41-6
- DTXSID40618163
- Z1203746667
- AKOS006353948
- 4-Methyl-1h-imidazole-5-carbonitrile
- MDL： MFCD19219933
- Inchi： 1S/C5H5N3/c1-4-5(2-6)8-3-7-4/h3H,1H3,(H,7,8)
- InChI Key： KODWZZOTTOSNLW-UHFFFAOYSA-N
- SMILES： N1C=NC(C#N)=C1C

Computed Properties

Exact Mass: 107.04845
Monoisotopic Mass: 107.048347172g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 123
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 52.5
XLogP3: 0.5

Experimental Properties

Density: 1.21
Boiling Point: 381 ºC
Flash Point: 129 ºC
PSA: 52.47
Vapor Pressure: 0.0±0.9 mmHg at 25°C

5-Methylimidazole-4-carbonitrile Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

5-Methylimidazole-4-carbonitrile Pricemore >>

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